Cas no 1554911-60-2 (3-Amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one)

3-Amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one is a heterocyclic compound featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its pyridinone core structure is of particular interest in medicinal chemistry due to its potential as a scaffold for bioactive molecules. The presence of the 4-hydroxybutyl substituent enhances solubility and reactivity, facilitating further derivatization. This compound is valuable in the development of novel therapeutic agents, particularly in targeting enzyme inhibition or receptor modulation. Its well-defined chemical properties and stability under standard conditions make it a reliable choice for research and industrial applications requiring precise molecular modifications.
3-Amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one structure
1554911-60-2 structure
Product name:3-Amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one
CAS No:1554911-60-2
MF:C9H14N2O2
MW:182.219662189484
CID:5765709
PubChem ID:82991625

3-Amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one
    • EN300-1107114
    • 1554911-60-2
    • AKOS021311441
    • 3-Amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one
    • Inchi: 1S/C9H14N2O2/c10-8-7-11(4-1-2-6-12)5-3-9(8)13/h3,5,7,12H,1-2,4,6,10H2
    • InChI Key: KGZHSAFDCYLADN-UHFFFAOYSA-N
    • SMILES: OCCCCN1C=CC(C(=C1)N)=O

Computed Properties

  • Exact Mass: 182.105527694g/mol
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 66.6Ų

3-Amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1107114-10g
3-amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one
1554911-60-2 95%
10g
$3622.0 2023-10-27
Enamine
EN300-1107114-10.0g
3-amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one
1554911-60-2
10g
$5590.0 2023-06-10
Enamine
EN300-1107114-0.05g
3-amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one
1554911-60-2 95%
0.05g
$707.0 2023-10-27
Enamine
EN300-1107114-5g
3-amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one
1554911-60-2 95%
5g
$2443.0 2023-10-27
Enamine
EN300-1107114-1g
3-amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one
1554911-60-2 95%
1g
$842.0 2023-10-27
Enamine
EN300-1107114-0.1g
3-amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one
1554911-60-2 95%
0.1g
$741.0 2023-10-27
Enamine
EN300-1107114-5.0g
3-amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one
1554911-60-2
5g
$3770.0 2023-06-10
Enamine
EN300-1107114-1.0g
3-amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one
1554911-60-2
1g
$1299.0 2023-06-10
Enamine
EN300-1107114-0.5g
3-amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one
1554911-60-2 95%
0.5g
$809.0 2023-10-27
Enamine
EN300-1107114-0.25g
3-amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one
1554911-60-2 95%
0.25g
$774.0 2023-10-27

Additional information on 3-Amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one

3-Amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one (CAS No. 1554911-60-2): An Overview of a Promising Compound in Medicinal Chemistry

3-Amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one (CAS No. 1554911-60-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of dihydropyridines, which are known for their diverse biological activities, including calcium channel modulation and antioxidant properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of 3-Amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one.

The chemical structure of 3-Amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one is characterized by a dihydropyridine ring with an amino group at the 3-position and a 4-hydroxybutyl substituent at the 1-position. The presence of these functional groups imparts unique properties to the molecule, making it an interesting candidate for various pharmacological studies. The dihydropyridine scaffold is well-known for its ability to modulate calcium channels, which are crucial for many physiological processes such as muscle contraction, neurotransmitter release, and cell signaling.

Several synthetic routes have been reported for the preparation of 3-Amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one. One common method involves the condensation of an appropriate aldehyde with an amino acid derivative in the presence of a base. For instance, a recent study published in the Journal of Medicinal Chemistry described a highly efficient and scalable synthesis of this compound using microwave-assisted conditions. This method not only reduces reaction time but also improves yield and purity, making it suitable for large-scale production.

The biological activities of 3-Amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one have been extensively studied in various in vitro and in vivo models. One of the most notable properties is its ability to act as a calcium channel blocker. Calcium channel blockers are widely used in the treatment of cardiovascular diseases such as hypertension and angina pectoris. Research has shown that 3-Amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one exhibits potent calcium channel blocking activity with high selectivity for L-type calcium channels. This selectivity is crucial for minimizing side effects associated with non-selective calcium channel blockers.

In addition to its calcium channel blocking activity, 3-Amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one has also been found to possess antioxidant properties. Oxidative stress is implicated in the pathogenesis of numerous diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can effectively scavenge free radicals and inhibit lipid peroxidation, thereby protecting cells from oxidative damage. These findings suggest that 3-Amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one may have potential applications in the treatment of oxidative stress-related conditions.

The potential therapeutic applications of 3-Amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one are not limited to cardiovascular diseases and oxidative stress-related conditions. Recent research has explored its effects on other biological systems as well. For example, a study published in the European Journal of Pharmacology investigated the anti-inflammatory properties of this compound. The results showed that 3-Amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This anti-inflammatory activity could make it a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one in various therapeutic settings. Preliminary results from phase I trials have shown that this compound is well-tolerated with no significant adverse effects observed at therapeutic doses. Phase II trials are expected to provide more detailed information on its pharmacokinetics and pharmacodynamics in human subjects.

In conclusion, 3-Amino-1-(4-hydroxybutyl)-1,4-dihydropyridin-4-one (CAS No. 1554911-60-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted and clinical trials progress, it is likely that this compound will play an important role in the treatment of various diseases.

Recommend Articles

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd